N'-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide

• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-4-methoxybenzamide
• InChI: InChI=1S/C19H23N3O2/c1-4-22(5-2)17-10-6-15(7-11-17)14-20-21-19(23)16-8-12-18(24-3)13-9-16/h6-14H,4-5H2,1-3H3,(H,21,23)/b20-14+
• InChI Key: ZKQTXHSDUJHVOH-XSFVSMFZSA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)OC
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)OC

Description

N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its potential biological and chemical activities.

Preparation Methods

The synthesis of N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide typically involves the condensation reaction between 4-methoxybenzohydrazide and 4-(diethylamino)benzaldehyde. The reaction is usually carried out in an appropriate solvent under reflux conditions to ensure complete reaction . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of various chemical products.

Mechanism of Action

The mechanism of action of N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and biological context .

Comparison with Similar Compounds

N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide can be compared with other similar compounds such as:

• N’-[(E)-[4-(Dimethylamino)phenyl]methylidene]-4-methoxybenzohydrazide
• N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-2-methoxybenzohydrazide
• N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-3-methoxybenzohydrazide

These compounds share similar structural features but differ in the nature and position of substituents on the benzene ring. The uniqueness of N’-[(E)-[4-(Diethylamino)phenyl]methylidene]-4-methoxybenzohydrazide lies in its specific substituent pattern, which can influence its chemical reactivity and biological activity .